Cas no 52535-35-0 (2-methyl-4-(6-methylpyridin-3-yl)but-3-yn-2-ol)

• Product Name: 2-methyl-4-(6-methylpyridin-3-yl)but-3-yn-2-ol
• CAS No: 52535-35-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 937071
• PubChem ID: 99358
• Update Time: 2025-04-19

2-methyl-4-(6-methylpyridin-3-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(6-methylpyridin-3-yl)but-3-yn-2-ol
• 2-Methyl-4-(6-methyl-3-pyridyl)-3-butyn-2-ol
• 2-Methyl-4-(6-methyl-3-pyridyl)-3-butyne-2-ol
• 3-Butyn-2-ol, 2-methyl-4-(6-methyl-3-pyridinyl)-
• 3-Butyn-2-ol, 2-methyl-4-(6-methyl-3-pyridinyl)- (9CI)
• 3-Butyn-2-ol, 2-methyl-4-(6-methyl-3-pyridyl)-
• AC1Q28AG
• BRN 1424451
• NSC 220264
• NSC220264
• 52535-35-0
• SCHEMBL12168593
• NSC-220264
• DTXSID20200525
• WLN: T6NJ B1 E1UU1XQ1&1
• UNII-JP42VDV0WD
• 2-Methyl-4-(6-methyl-3-pyridinyl)-3-butyn-2-ol
• DB-303522
• 5-21-03-00075 (Beilstein Handbook Reference)
• JP42VDV0WD

• Inchi： 1S/C11H13NO/c1-9-4-5-10(8-12-9)6-7-11(2,3)13/h4-5,8,13H,1-3H3
• InChI Key： KJJAFWJUOBJLAZ-UHFFFAOYSA-N
• SMILES： OC(C#CC1=CN=C(C)C=C1)(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines